Cas no 1261909-38-9 (3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine)

• Product Name: 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine
• CAS No: 1261909-38-9
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD18312039
• CID: 2762811
• PubChem ID: 53217631
• Update Time: 2025-10-12

3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-5-hydroxyphenyl)pyridin-2(1H)-one
• 1261909-38-9
• 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine, 95%
• 3-(3-FLUORO-5-HYDROXYPHENYL)-2-HYDROXYPYRIDINE
• MFCD18312039
• DTXSID40682662
• 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine

• MDL： MFCD18312039
• Inchi： 1S/C11H8FNO2/c12-8-4-7(5-9(14)6-8)10-2-1-3-13-11(10)15/h1-6,14H,(H,13,15)
• InChI Key： DIYDLYIOAKJNGI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1=CC=CNC1=O)O

Computed Properties

• Exact Mass: 205.05390666Da
• Monoisotopic Mass: 205.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine

Recent Advances in the Study of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine (CAS: 1261909-38-9)

The compound 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine (CAS: 1261909-38-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine as a promising scaffold for drug development. Its unique chemical structure, featuring both a hydroxyphenyl and a hydroxypyridine moiety, allows for versatile interactions with biological targets. Researchers have explored its potential as a modulator of various enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases.

One of the key breakthroughs in the study of this compound is its synthesis via a novel catalytic process, which has improved yield and purity compared to traditional methods. The optimized synthesis route, as reported in recent literature, involves a multi-step reaction sequence that ensures high regioselectivity and functional group compatibility. This advancement is critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, it has shown potent inhibitory activity against certain kinases implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders. These findings are supported by robust experimental data, including X-ray crystallography and molecular docking studies, which elucidate the compound's binding interactions at the atomic level.

Despite these promising results, challenges remain in the development of 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3-(3-Fluoro-5-hydroxyphenyl)-2-hydroxypyridine (CAS: 1261909-38-9) represents a valuable chemical entity with significant therapeutic potential. Continued research into its mechanism of action, pharmacokinetics, and safety profile will be crucial for its advancement in the drug development pipeline. This briefing underscores the importance of interdisciplinary collaboration and innovative synthetic strategies in harnessing the full potential of this compound.